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Compound of Interest

Compound Name: m-Tolyl isocyanate

Cat. No.: B147536 Get Quote

An In-depth Technical Guide to the Physical Properties of 3-Methylphenyl Isocyanate

Introduction
3-Methylphenyl isocyanate, also known as m-tolyl isocyanate or m-toluyl isocyanate, is an

aromatic organic compound belonging to the isocyanate family. Its chemical structure consists

of a benzene ring substituted with a methyl group and a highly reactive isocyanate functional

group (-N=C=O) at positions 3 and 1, respectively. This reactivity makes it a valuable

intermediate in the synthesis of a wide range of materials, most notably polyurethanes, as well

as pharmaceuticals and pesticides. Understanding its physical properties is critical for its safe

handling, storage, and effective use in various chemical processes. This guide provides a

detailed overview of these properties, experimental methodologies for their determination, and

key reactivity pathways.

Physical and Chemical Properties
The core physical and chemical characteristics of 3-methylphenyl isocyanate are summarized

below. These values are essential for modeling its behavior in chemical reactions, ensuring

proper storage conditions, and implementing safety protocols.
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Property Value Reference

CAS Number 621-29-4 [1]

Molecular Formula C₈H₇NO (or CH₃C₆H₄NCO) [1][2]

Molecular Weight 133.15 g/mol [1][2]

Appearance Liquid

Density 1.033 g/mL at 25 °C [1]

Boiling Point 75-76 °C at 12 mmHg [1]

Refractive Index (n20/D) 1.5305 [1]

Flash Point 65 °C (149 °F) [1]

Solubility Reacts with water.[3][4]

Storage Temperature 2-8°C

Reactivity and Stability
The isocyanate (-NCO) group is highly electrophilic, making 3-methylphenyl isocyanate

reactive toward a wide range of nucleophiles, particularly compounds containing active

hydrogen atoms like alcohols, amines, and water.[3][4]

Reaction with Water: It reacts with water or moisture to form an unstable carbamic acid

intermediate, which then decomposes to produce 3-methylaniline and carbon dioxide gas.[3]

[4] This reaction can be vigorous and generate significant heat and pressure, which is a

critical safety consideration for storage and handling.[3]

Reaction with Alcohols: The reaction with alcohols is fundamental to the production of

polyurethanes, forming a stable urethane linkage.

Polymerization: Isocyanates can self-polymerize, especially in the presence of catalysts or at

elevated temperatures.[3][5] This can be an exothermic and potentially hazardous reaction.

Due to its reactivity with water, it must be stored under dry, inert conditions to maintain its purity

and prevent hazardous pressure buildup in sealed containers.[6]
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General reactivity pathway of 3-methylphenyl isocyanate.

Experimental Protocols for Property Determination
The determination of the physical properties of liquid reagents like 3-methylphenyl isocyanate

follows well-established laboratory procedures.

1. Boiling Point Determination (Reduced Pressure)

Given that isocyanates can be heat-sensitive, determining the boiling point under reduced

pressure (vacuum distillation) is standard practice to prevent thermal decomposition.

Principle: The boiling point is the temperature at which the vapor pressure of the liquid

equals the pressure of the system. By reducing the system pressure, the boiling point is

lowered.

Methodology:

A small quantity of the liquid is placed in a distillation flask with boiling chips.

The flask is connected to a distillation head, condenser, and receiving flask. A vacuum

pump is attached to the system via a manometer to monitor the pressure.
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The system is evacuated to the desired pressure (e.g., 12 mmHg).

The flask is gently heated.

The temperature is recorded when the liquid boils steadily and condensate drips into the

receiver at a constant rate. This temperature is the boiling point at that specific pressure.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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